Cas no 81817-27-8 (1-(2,5-Dimethylphenyl)ethane-1-thiol)

• Product Name: 1-(2,5-Dimethylphenyl)ethane-1-thiol
• CAS No: 81817-27-8
• MF: C₁₀H₁₄S
• MW: 166.283161640167
• CID: 5714072
• PubChem ID: 13364861
• Update Time: 2024-03-01

1-(2,5-Dimethylphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanethiol, α,2,5-trimethyl-
• 81817-27-8
• SCHEMBL5953243
• EN300-1288582
• 1-(2,5-dimethylphenyl)ethane-1-thiol
• 1-(2,5-Dimethylphenyl)ethane-1-thiol

• Inchi： 1S/C10H14S/c1-7-4-5-8(2)10(6-7)9(3)11/h4-6,9,11H,1-3H3
• InChI Key： NVGZODPNMBTWSK-UHFFFAOYSA-N
• SMILES： SC(C)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 166.08162162g/mol
• Monoisotopic Mass: 166.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 0.980±0.06 g/cm3(Predicted)
• Boiling Point: 244.0±9.0 °C(Predicted)
• pka: 10.18±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes